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Compound Name:
(trifluoromethyl)benzaldehyde

Cat. No.: B040959

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-3-(trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde that serves as
a critical building block in modern synthetic organic chemistry. Its unique substitution pattern,
featuring both a fluorine atom and a trifluoromethyl group ortho and meta to the aldehyde
functionality, respectively, imparts distinct electronic properties and steric influences. These
characteristics make it a valuable precursor for the synthesis of complex molecules, particularly
in the fields of medicinal chemistry and materials science. This guide provides an in-depth
overview of its physical properties, key synthetic applications, and detailed experimental
protocols.

Core Properties of 2-Fluoro-3-
(trifluoromethyl)benzaldehyde

A comprehensive summary of the key physical and chemical properties of 2-Fluoro-3-
(trifluoromethyl)benzaldehyde is presented below. This data is essential for its appropriate
handling, storage, and application in experimental setups.
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Property Value Reference(s)
Molecular Formula CsHaF4O [1]

Molecular Weight 192.11 g/mol [1]

Density 1.393 g/mL at 25 °C [1]

Boiling Point 185 °C [1]

Refractive Index n20/D 1.455

Flash Point 73 °C (163.4 °F) - closed cup

CAS Number 112641-20-0 [1]
Appearance Liquid

Synthetic Applications and Experimental Protocols

The aldehyde functional group in 2-Fluoro-3-(trifluoromethyl)benzaldehyde is a versatile
handle for a variety of chemical transformations. It is notably utilized in condensation reactions
to form carbon-carbon double bonds, a fundamental transformation in the synthesis of diverse
molecular scaffolds. One of the most prominent applications is in the synthesis of curcumin
analogs, which are investigated for their potential therapeutic properties.[1][2]

Knoevenagel Condensation for the Synthesis of
Curcumin Analogs

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a
carbonyl group followed by a dehydration reaction in which a molecule of water is eliminated to
form a C=C bond. This reaction is instrumental in synthesizing curcuminoids and their analogs.

Detailed Experimental Protocol: Knoevenagel Condensation with Malononitrile

This protocol describes a general procedure for the Knoevenagel condensation of 2-Fluoro-3-
(trifluoromethyl)benzaldehyde with malononitrile, a common active methylene compound.

Materials:
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e 2-Fluoro-3-(trifluoromethyl)benzaldehyde (1 mmol)
e Malononitrile (1 mmol)[3]

e BFs/nano-y-Al20s (0.06 g) as a catalyst[3]

e Ethanol (3 mL)[3]

e Magnetic stirrer

» Round-bottom flask

e TLC plates

Procedure:

e In a round-bottom flask, a mixture of 2-Fluoro-3-(trifluoromethyl)benzaldehyde (1 mmaol),
malononitrile (1 mmol), and BFs/nano-y-Alz03 (0.06 g) is prepared.[3]

o Ethanol (3 mL) is added to the flask, and the mixture is stirred at room temperature.[3]

e The progress of the reaction is monitored by Thin Layer Chromatography (TLC).[3]

o Upon completion of the reaction, an additional 3 mL of ethanol is added to the mixture.[3]
e The heterogeneous catalyst is removed by filtration.[3]

e The solvent is evaporated from the filtrate to yield the crude product.[3]

e The crude product can be further purified by recrystallization or column chromatography if
necessary.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the Knoevenagel condensation
described above.
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Caption: General experimental workflow for the Knoevenagel condensation.

Conclusion

2-Fluoro-3-(trifluoromethyl)benzaldehyde is a key synthetic intermediate with well-defined
physical properties. Its utility is demonstrated in fundamental organic reactions such as the
Knoevenagel condensation, providing access to a wide array of complex molecules, including
potential therapeutic agents like curcumin analogs. The provided experimental protocol offers a
template for researchers to explore the synthetic potential of this versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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